Cas no 832099-27-1 (Thiourea, [3-fluoro-4-[methyl(phenylmethyl)amino]phenyl]-)

• Product name: Thiourea, [3-fluoro-4-[methyl(phenylmethyl)amino]phenyl]-
• CAS No: 832099-27-1
• MF: C₁₅H₁₆N₃FS
• MW: 289.37104
• CID: 676580
• PubChem ID: 11185364

Thiourea, [3-fluoro-4-[methyl(phenylmethyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Thiourea, [3-fluoro-4-[methyl(phenylmethyl)amino]phenyl]-
• [4-[benzyl(methyl)amino]-3-fluorophenyl]thiourea
• SCHEMBL3424749
• 832099-27-1
• DTXSID70458099

• Inchi： InChI=1S/C15H16FN3S/c1-19(10-11-5-3-2-4-6-11)14-8-7-12(9-13(14)16)18-15(17)20/h2-9H,10H2,1H3,(H3,17,18,20)
• InChI Key： HOFZFQLBDYDQDD-UHFFFAOYSA-N
• SMILES： CN(CC1=CC=CC=C1)C2=C(C=C(C=C2)NC(=S)N)F

Computed Properties

• Exact Mass: 289.10489686g/mol
• Monoisotopic Mass: 289.10489686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.4Ų